Cas no 149715-45-7 ([(2S)-4-benzylpiperazin-2-yl]methanol)

[(2S)-4-Benzylpiperazin-2-yl]methanol is a chiral piperazine derivative featuring a benzyl substituent and a hydroxymethyl functional group at the 2-position. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. The stereospecific (S)-configuration enhances its utility in asymmetric synthesis, while the hydroxymethyl group offers a versatile handle for further functionalization. Its rigid piperazine scaffold contributes to structural diversity in drug design. The compound is typically characterized by high purity and stability, making it suitable for precise synthetic applications. Careful handling under inert conditions is recommended due to its potential sensitivity.
[(2S)-4-benzylpiperazin-2-yl]methanol structure
149715-45-7 structure
Product name:[(2S)-4-benzylpiperazin-2-yl]methanol
CAS No:149715-45-7
MF:C12H18N2O
MW:206.28412
MDL:MFCD22392720
CID:98487
PubChem ID:7023271

[(2S)-4-benzylpiperazin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (S)-4-Benzyl-2-Hydroxymethylpiperazine
    • (S)-(4-Benzylpiperazin-2-yl)methanol
    • (S)-4-benzyl-2-hydroxymethylpiperazine 2HCl
    • [(2S)-4-benzylpiperazin-2-yl]methanol
    • 2-Piperazinemethanol,4-(phenylmethyl)-, (2S)-
    • ((2S)-4-Benzylpiperazin-2-yl)methanol
    • MFCD11113047
    • 149715-45-7
    • SCHEMBL2062715
    • DTXSID10427486
    • PJMFGDYBTJEEDP-LBPRGKRZSA-N
    • 2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
    • AKOS016843537
    • ZFA71545
    • CS-0057697
    • AS-67162
    • MDL： MFCD22392720
    • Inchi： InChI=1S/C12H18N2O/c15-10-12-9-14(7-6-13-12)8-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2/t12-/m0/s1
    • InChI Key： PJMFGDYBTJEEDP-LBPRGKRZSA-N
    • SMILES： OC[C@@H]1CN(CC2=CC=CC=C2)CCN1

Computed Properties

  • Exact Mass: 206.14204
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.083
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.551
  • PSA: 35.5
  • LogP: 0.71940

[(2S)-4-benzylpiperazin-2-yl]methanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0989653-5g
(S)-(4-Benzylpiperazin-2-yl)methanol
 149715-45-7 95%
5g
 $1080 2024-08-02
Chemenu
CM335218-250mg
[(2S)-4-Benzylpiperazin-2-yl]methanol
 149715-45-7 95%+
250mg
 $220 2022-09-29
Apollo Scientific
OR451102-1g
(S)-4-Benzyl-2-hydroxymethylpiperazine
 149715-45-7
1g
 £1050.00 2024-07-20
eNovation Chemicals LLC
Y0989653-5g
(S)-(4-benzylpiperazin-2-yl)methanol
 149715-45-7 95%
5g
 $1080 2025-02-22
1PlusChem
1P001MF1-1g
2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
 149715-45-7 95%
1g
 $279.00 2023-12-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121943-100mg
[(2S)-4-benzylpiperazin-2-yl]methanol
 149715-45-7 95%
100mg
 ￥849.0 2024-04-24
A2B Chem LLC
AA74909-1g
(S)-4-Benzyl-2-hydroxymethylpiperazine
 149715-45-7 95%
1g
 $456.00 2024-04-20
Ambeed
A878017-1g
(S)-(4-Benzylpiperazin-2-yl)methanol
 149715-45-7 98%
1g
 $440.0 2024-04-23
eNovation Chemicals LLC
D486135-1g
2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
 149715-45-7 95%
1g
 $495 2025-02-28
eNovation Chemicals LLC
D486135-1g
2-Piperazinemethanol, 4-(phenylmethyl)-, (2S)-
 149715-45-7 95%
1g
 $495 2025-02-28

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